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Compound of Interest

Compound Name: (5-Methyl-2-nitrophenyl)methanol

Cat. No.: B1581344

This technical guide provides an in-depth analysis of the expected spectroscopic data for the
compound (5-Methyl-2-nitrophenyl)methanol. The information herein is curated for
researchers, scientists, and professionals in drug development who require a detailed
understanding of the structural elucidation of this and related molecules through nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) techniques. While
experimental data for this specific molecule is not readily available in public databases, this
guide synthesizes established principles of spectroscopy and data from analogous structures
to provide a robust predictive analysis.

Molecular Structure and Spectroscopic Overview

(5-Methyl-2-nitrophenyl)methanol possesses a well-defined structure that gives rise to a
predictable spectroscopic fingerprint. The molecule consists of a benzene ring substituted with
a methyl group, a nitro group, and a hydroxymethyl group. This combination of functional
groups dictates the chemical and physical properties of the compound and provides distinct
signals in various spectroscopic analyses.

Molecular Formula: CsHoNOs3[1][2]
Molecular Weight: 167.16 g/mol [1][2]

Melting Point: 66-67 °C[1][2]
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Appearance: Yellow-orange powder[1]

The following sections will delve into the predicted *H NMR, 3C NMR, IR, and MS data,
explaining the theoretical basis for the expected spectral features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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